Cas no 2171248-03-4 (3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171248-03-4
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 6264205
• PubChem ID: 165555667
• Update Time: 2025-05-24

3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• EN300-1574292
• 2171248-03-4
• 3-[(3S)-N-benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

• Inchi： 1S/C30H32N2O5/c1-2-22(18-28(33)32(17-16-29(34)35)19-21-10-4-3-5-11-21)31-30(36)37-20-27-25-14-8-6-12-23(25)24-13-7-9-15-26(24)27/h3-15,22,27H,2,16-20H2,1H3,(H,31,36)(H,34,35)/t22-/m0/s1
• InChI Key： FSIDGEGIMHABQD-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CC)CC(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171248-03-4): A Comprehensive Overview

3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171248-03-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its intricate molecular structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The unique combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its ease of removal under mild basic conditions, making it an ideal choice for protecting the amino functionality during peptide synthesis. This property ensures that the amino group remains unreactive during the coupling steps, preventing unwanted side reactions and ensuring high yields of the desired product.

The benzyl group, on the other hand, is commonly used as a protecting group for carboxylic acids and hydroxyl groups. Its stability under various reaction conditions and ease of removal via hydrogenolysis make it a versatile tool in organic synthesis. In the context of 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, the benzyl group serves to protect the carboxylic acid functionality, ensuring that it remains unreactive until the appropriate stage of synthesis.

The amino acid backbone of this compound is derived from L-proline, a non-proteinogenic amino acid with a unique cyclic structure. L-proline is known for its ability to influence the conformational properties of peptides and proteins, making it an important building block in the design of bioactive molecules. The presence of this proline-derived backbone in 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid suggests that it may have applications in the development of peptidomimetics and other bioactive compounds.

Recent research has highlighted the potential applications of protected amino acid derivatives like 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that such compounds can be used as intermediates in the synthesis of novel anti-cancer agents. The researchers found that by incorporating these protected amino acids into peptide-based drugs, they were able to enhance the stability and bioavailability of the final products.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of protected amino acid derivatives in the development of inhibitors for specific enzymes involved in neurodegenerative diseases. The results showed that these compounds exhibited high selectivity and potency against target enzymes, making them promising candidates for further drug development.

The synthetic route for 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. One common approach is to start with L-proline and sequentially introduce the Fmoc and benzyl protecting groups using standard protecting group chemistry techniques. The resulting protected amino acid can then be further modified or incorporated into larger molecular structures as needed.

The physical properties of 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, making it suitable for use in various synthetic reactions and analytical techniques.

In terms of safety and handling, 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation.

Overall, 3-(3S)-N-benzyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171248-03-4) represents an important class of protected amino acid derivatives with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile functional groups make it a valuable intermediate in the synthesis of bioactive molecules, peptides, and other complex organic compounds. As research in this field continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in drug discovery and development.